Cas no 1804378-86-6 (Ethyl 3-cyano-2-(difluoromethyl)-4-methoxypyridine-6-carboxylate)

• Product Name: Ethyl 3-cyano-2-(difluoromethyl)-4-methoxypyridine-6-carboxylate
• CAS No: 1804378-86-6
• MF: C₁₁H₁₀F₂N₂O₃
• MW: 256.205509662628
• CID: 4877818
• Update Time: 2025-06-15

Ethyl 3-cyano-2-(difluoromethyl)-4-methoxypyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-cyano-2-(difluoromethyl)-4-methoxypyridine-6-carboxylate

• Inchi： 1S/C11H10F2N2O3/c1-3-18-11(16)7-4-8(17-2)6(5-14)9(15-7)10(12)13/h4,10H,3H2,1-2H3
• InChI Key： VGOCXXZEBGAFAX-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=C(C(=O)OCC)N=1)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 342
• XLogP3: 1.8
• Topological Polar Surface Area: 72.2

Additional information on Ethyl 3-cyano-2-(difluoromethyl)-4-methoxypyridine-6-carboxylate

Research Brief on Ethyl 3-cyano-2-(difluoromethyl)-4-methoxypyridine-6-carboxylate (CAS: 1804378-86-6)

Ethyl 3-cyano-2-(difluoromethyl)-4-methoxypyridine-6-carboxylate (CAS: 1804378-86-6) is a pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and cyano functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the design of novel enzyme inhibitors and its role in modulating key biological pathways.

The structural features of Ethyl 3-cyano-2-(difluoromethyl)-4-methoxypyridine-6-carboxylate make it particularly valuable for medicinal chemistry applications. The difluoromethyl group is known to enhance metabolic stability and bioavailability, while the cyano group can participate in hydrogen bonding interactions, making it a promising scaffold for targeting enzymes and receptors. Recent research has focused on optimizing the synthesis of this compound to improve yield and purity, which are critical for its application in high-throughput screening and lead optimization.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the role of Ethyl 3-cyano-2-(difluoromethyl)-4-methoxypyridine-6-carboxylate in the development of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against a range of kinases involved in cancer progression. The findings suggest that this scaffold could serve as a starting point for the development of next-generation targeted therapies, particularly for resistant forms of cancer.

Another recent study, published in Bioorganic & Medicinal Chemistry Letters, explored the use of Ethyl 3-cyano-2-(difluoromethyl)-4-methoxypyridine-6-carboxylate as a building block for the synthesis of antiviral agents. The researchers synthesized a series of analogs and evaluated their activity against RNA viruses, including SARS-CoV-2. Preliminary results indicated that certain derivatives exhibited moderate antiviral activity, highlighting the potential of this compound in addressing emerging infectious diseases.

Beyond its applications in drug discovery, Ethyl 3-cyano-2-(difluoromethyl)-4-methoxypyridine-6-carboxylate has also been investigated for its role in chemical biology. A 2022 study in ACS Chemical Biology utilized this compound as a probe to study enzyme-substrate interactions in real time. The researchers employed advanced spectroscopic techniques to monitor the binding kinetics and conformational changes of target enzymes, providing valuable insights into the mechanistic aspects of enzyme inhibition.

In conclusion, Ethyl 3-cyano-2-(difluoromethyl)-4-methoxypyridine-6-carboxylate (CAS: 1804378-86-6) represents a promising scaffold in chemical biology and medicinal chemistry. Its unique structural features and versatile applications in drug discovery, antiviral research, and enzyme studies underscore its importance in contemporary research. Future studies are expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies.